1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone

• Molecular Formula: C24H30ClN3O2
• Molecular Weight: 428 g/mol
• IUPAC Name: 1-[4-(1-benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone
• InChI: InChI=1S/C24H30ClN3O2/c25-21-6-8-23(9-7-21)30-19-24(29)28-16-14-27(15-17-28)22-10-12-26(13-11-22)18-20-4-2-1-3-5-20/h1-9,22H,10-19H2
• InChI Key: YXAKPGBPMDVLEF-UHFFFAOYSA-N
• SMILES: C1CN(CCC1N2CCN(CC2)C(=O)COC3=CC=C(C=C3)Cl)CC4=CC=CC=C4

Description

1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone, also known as BZPE, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. BZPE belongs to the class of piperazine derivatives, which have been found to have various pharmacological activities.

Mechanism of Action

The exact mechanism of action of 1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone is not fully understood. However, it is believed to act as a modulator of neurotransmitter systems in the brain. It has been found to increase the release of dopamine and serotonin, which are neurotransmitters that play a key role in regulating mood, motivation, and reward.
Biochemical and Physiological Effects:
1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone has been found to have various biochemical and physiological effects in animal studies. It has been shown to increase locomotor activity and induce hyperactivity in rats. It has also been found to increase the release of dopamine and serotonin in the brain. Additionally, 1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone has been found to have anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone in lab experiments is that it has a high affinity for various receptors in the brain, making it a potential candidate for the development of drugs that target these receptors. However, one limitation of using 1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone is that its exact mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for the study of 1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone. One direction is to further investigate its mechanism of action and its effects on different neurotransmitter systems in the brain. Another direction is to explore its potential applications in the development of drugs for the treatment of various neurological and psychiatric disorders. Additionally, more research is needed to determine the safety and toxicity of 1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone in animal and human studies.

Synthesis Methods

The synthesis of 1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone involves the reaction between 4-(1-benzylpiperidin-4-yl)piperazine and 4-chlorophenoxyacetyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then converted to the final product through a series of steps.

Scientific Research Applications

1-[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have affinity for various receptors in the brain, including dopamine, serotonin, and adrenergic receptors. This makes it a potential candidate for the development of drugs that target these receptors.